2-((6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(m-tolyl)acetamide

• IUPAC Name: 2-[[6-[(4-methoxyphenyl)methyl]-5-oxo-4H-1,2,4-triazin-3-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C20H20N4O3S/c1-13-4-3-5-15(10-13)21-18(25)12-28-20-22-19(26)17(23-24-20)11-14-6-8-16(27-2)9-7-14/h3-10H,11-12H2,1-2H3,(H,21,25)(H,22,24,26)
• InChI Key: RMSFFOIMURWHGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(C(=O)N2)CC3=CC=C(C=C3)OC
• Molecular Formula: C20H20N4O3S
• Molecular Weight: 396.5 g/mol

Description

2-((6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C20H20N4O3S and its molecular weight is 396.47. The purity is usually 95%.
BenchChem offers high-quality 2-((6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(m-tolyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6-(4-methoxybenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(m-tolyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Inflammatory and Analgesic Applications

Another area of research interest is the synthesis of novel compounds for anti-inflammatory and analgesic purposes. Compounds derived from modifications of this complex chemical structure have been evaluated for their COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities. A study presented the synthesis of several heterocyclic compounds starting from visnaginone and khellinone, which led to the identification of molecules with high COX-2 selectivity and significant analgesic and anti-inflammatory properties, suggesting their utility in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Applications

Additionally, the potential of such compounds in anticancer applications has been investigated. Research into novel 4-thiazolidinones containing benzothiazole moieties, which share structural similarities with the mentioned compound, revealed antitumor activity against several cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers. This suggests that modifications of the chemical structure could lead to promising anticancer agents (Havrylyuk et al., 2010).